A one-pot amidation of primary nitroalkanes†
Chemical Communications Pub Date: 2015-10-27 DOI: 10.1039/C5CC08415F
Abstract
It has been over a half-century since Kornblum demonstrated the conversion of a primary nitroalkane to a carboxylic acid; addition of an amine results in carboxylic acid formation as well. We describe the formation of amides from terminal nitroalkanes in a two-step, one-pot reaction involving tandem halogenation/umpolung amide synthesis (UmAS).
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